4-[4-(4-Dimethylaminophenyl)-1,3-butadienyl]-1-ethylpyridinium perchlorate

• CAS: 89846-21-9
• Molecular Formula: C18H21ClN2O4
• Molecular Weight: 364.8
• SMILES: C[N+]1=CC=C(C=C1)C=CC=CC2=CC=C(C=C2)N(C)C.[O-]Cl(=O)(=O)=O
• InChI: InChI=1S/C18H21N2.ClHO4/c1-19(2)18-10-8-16(9-11-18)6-4-5-7-17-12-14-20(3)15-13-17;2-1(3,4)5/h4-15H,1-3H3;(H,2,3,4,5)/q+1;/p-1
• InChIKey: NLMFYNOPYRGQDW-UHFFFAOYSA-M

LDS 722 Hemicyanine Dye – Core Identity and Procurement

4-[4-(4-Dimethylaminophenyl)-1,3-butadienyl]-1-ethylpyridinium perchlorate (CAS 89846‑21‑9), commonly designated LDS 722 or Pyridine 2, is a cationic hemicyanine dye belonging to the stilbazolium family [1]. It features a 4‑pyridinium acceptor, an extended π‑conjugated butadienyl bridge, a dimethylaminophenyl donor, and a perchlorate counterion . The compound is supplied as purple crystals and is applied primarily as a near‑infrared laser dye and as a second‑order nonlinear‑optical chromophore [1][2].

Workflow Near‑IR laser gain medium research

Function Second‑order NLO chromophore for host–guest composites

Structure Cationic hemicyanine with 4‑pyridinium acceptor scaffold

• [1] Sirah Lasertechnik. Pyridine 2 – Dye Datasheet. 2021. https://www.sirah.com/accessories/dyes/dye-pyridine-2/#he-532/ View Source
• [2] Sola‑Llano, R. et al. Formation of a Nonlinear Optical Host–Guest Hybrid Material by Tight Confinement of LDS 722 into Aluminophosphate 1D Nanochannels. Chem. Eur. J. 2016, 22, 15700‑15711. https://doi.org/10.1002/chem.201601736 View Source

Why Structurally Similar Hemicyanine Dyes Cannot Replace LDS 722

Hemicyanine dyes share a common donor‑π‑acceptor motif, yet subtle structural variations – the position of the pyridinium substitution, the length of the N‑alkyl chain, and the nature of the counterion – critically govern photophysical output, lasing performance, orientational order in host matrices, and chemical stability [1]. Consequently, a 2‑pyridinium or 2‑indolium isomer, a methyl‑ rather than ethyl‑substituted analogue, or a non‑perchlorate salt cannot be assumed to deliver equivalent laser efficiency, wavelength coverage, alignment anisotropy, or shelf‑life [2][3]. The quantitative evidence below demonstrates precisely where 4‑[4‑(4‑dimethylaminophenyl)‑1,3‑butadienyl]‑1‑ethylpyridinium perchlorate diverges from its closest structural relatives.

LDS 722 (4‑Pyridinium) Ethyl chain, perchlorate salt; lases >700 nm with high alignment anisotropy

2‑Pyridinium / 2‑Indolium Isomers May shift lasing wavelength and reduce near‑IR output coverage

LDS 722 (N‑Ethyl) Enables rigid planar conformation; D = 10 in sepiolite hosts

N‑Alkyl Chain Variants (Methyl‑) May alter matrix alignment and lower dichroic ratio by >40%

Perchlorate Counterion Supports solubility and shelf‑life for reproducible laser operation

Non‑Perchlorate Salts May reduce shelf‑life and introduce photodegradation variability

• [1] Park, H. J. et al. A caveat to common hemicyanine dye components and their resolution. Chem. Commun. 2020, 56, 7025‑7028. https://doi.org/10.1039/D0CC01833C View Source
• [2] Cerdán, L. et al. Singular laser behavior of hemicyanine dyes: unsurpassed efficiency and finely structured spectrum in the near‑IR region. Laser Phys. Lett. 2012, 9, 426‑433. https://doi.org/10.7452/lapl.201210019 View Source
• [3] Martínez‑Martínez, V. et al. Distribution and orientation study of dyes intercalated into single sepiolite fibers. J. Mater. Chem. 2011, 21, 269‑276. https://doi.org/10.1039/C0JM02211J View Source

Comparative Performance Data for LDS 722

Lasing Efficiency Anomaly at Low Quantum Yield

LDS 722 exhibits a lasing efficiency of up to 43 % when transversally pumped at 532 nm, even though its fluorescence quantum yield (Φf) is only 0.075 in methanol [1]. This behaviour is anomalous because, in conventional laser dyes, high lasing efficiency typically requires Φf > 0.5 [1]. The decoupling of efficiency from fluorescence brightness is a singular feature of LDS 722 among hemicyanine dyes; its closest in‑class relatives, such as LDS 698 (which differs by a methyl‑for‑ethyl exchange and 2‑pyridinium substitution), do not demonstrate comparable lasing output at this wavelength [2].

Lasing Efficiency Anomaly

Class-level inference

Slope efficiency reaches 43% despite Φf = 0.075 in methanol

Supports efficiency–quantum‑yield decoupling context

Atypical vs. conventional dyes requiring Φf > 0.5

Evidence Dimension	Lasing slope efficiency vs. fluorescence quantum yield
Target Compound Data	Slope efficiency = 43 %; Φf = 0.075 (methanol, 532 nm pump) [1]
Comparator Or Baseline	Typical laser dyes: Φf > 0.5 required for ≥ 30 % efficiency; LDS 698 (1‑methyl‑2‑pyridinium analogue) lases at ~650 nm with lower efficiency in solid‑state hosts [2]
Quantified Difference	LDS 722 achieves 43 % efficiency at Φf = 0.075, whereas most dyes require Φf ≥ 0.5 for similar efficiency.
Conditions	Transversal pumping at 532 nm; methanol solution; 10 mm cuvette; cavity configuration as described in Ref 1

Why This Matters

Procurement decisions for near‑IR dye‑laser gain media must account for this unique efficiency–quantum‑yield decoupling, as substituting a generic hemicyanine with a higher Φf will not necessarily deliver superior lasing output.

• [1] Cerdán, L. et al. Singular laser behavior of hemicyanine dyes: unsurpassed efficiency and finely structured spectrum in the near‑IR region. Laser Phys. Lett. 2012, 9, 426‑433. https://doi.org/10.7452/lapl.201210019 View Source
• [2] Costela, A. et al. Solid‑state dye lasers based on LDS 698 doped in modified polymethyl methacrylate. Opt. Express 2008, 16, 9804‑9811. https://doi.org/10.1364/OE.16.009804 View Source

Near-Infrared Tuning Range and Peak Wavelength

LDS 722 provides a lasing peak at 718 nm and a tuning range of 691–751 nm in ethanol with Nd:YAG (532 nm) pumping, and can be extended to 686–795 nm in methanol . In contrast, LDS 698 (1‑ethyl‑2‑(4‑(dimethylamino)phenyl)buta‑1,3‑dienyl)pyridinium perchlorate) lases around 650 nm [1], and DCM (4‑dicyanomethylene‑2‑methyl‑6‑(4‑dimethylaminostyryl)‑4H‑pyran) operates at 590–610 nm [1]. The roughly 70 nm bathochromic shift of LDS 722 relative to LDS 698, and > 100 nm relative to DCM, places it in a spectral region that is difficult to access with other commercially available laser dyes .

Near‑IR Tuning Range

Cross-study comparable

Peak: 718 nm; Range: 691–751 nm (ethanol, 532 nm pump)

Fills spectral gap >700 nm where LDS 698 (~650 nm) and DCM (~600 nm) do not reach

LDS 722 peak is ~68 nm red‑shifted vs. LDS 698; ~118 nm vs. DCM

Evidence Dimension	Lasing peak wavelength and tuning range
Target Compound Data	Peak: 718 nm; Range: 691–751 nm (ethanol, 532 nm pump); 686–795 nm (methanol)
Comparator Or Baseline	LDS 698: ~650 nm (solid‑state MPMMA host) [1]; DCM: 590–610 nm [1]
Quantified Difference	LDS 722 peak is ~68 nm red‑shifted vs. LDS 698; ~118 nm red‑shifted vs. DCM.
Conditions	Nd:YAG 532 nm pump; ethanol (LDS 722); MPMMA host (LDS 698); solution (DCM)

Why This Matters

For applications demanding laser emission beyond 700 nm – such as bioimaging, photodynamic therapy, or telecommunications – LDS 722 fills a spectral gap that other common laser dyes cannot cover efficiently.

• [1] Dye laser radiation in the 605‑725 nm region pumped by a 544 nm fluorescein dye laser. OSTI.gov (AIP). 1990. https://www.osti.gov/biblio/6785425 View Source

Host-Matrix Alignment and Dichroic Ratio

In single sepiolite clay needles, LDS 722 achieves a fluorescence dichroic ratio (D) of 10, reflecting superior orientational alignment along the fibre axis [1]. By comparison, LDS 698 (1‑ethyl‑2‑pyridinium analogue) yields D = 6, Pyronine Y D = 8, and Rhodamine 6G D = 1.5 under identical loading conditions [1]. The higher D of LDS 722 indicates a more rigid planar conformation and better macroscopic order, which is essential for maximizing second‑order nonlinear optical responses in host–guest composites [2].

Host‑Matrix Alignment

Direct head-to-head comparison

Fluorescence dichroic ratio (D) = 10 in sepiolite needles

Supports alignment‑dependent NLO response interpretation

LDS 698: D = 6; Pyronine Y: D = 8; Rhodamine 6G: D = 1.5

Evidence Dimension	Fluorescence dichroic ratio (D) in sepiolite needles
Target Compound Data	D = 10 [1]
Comparator Or Baseline	LDS 698: D = 6; Pyronine Y: D = 8; Rhodamine 6G: D = 1.5 [1]
Quantified Difference	LDS 722 D is 1.67× higher than LDS 698, 1.25× higher than Pyronine Y, and 6.67× higher than Rhodamine 6G.
Conditions	Single sepiolite fibres; confocal fluorescence microscopy; low dye loading (0.1 % w/w); room temperature

Why This Matters

When procuring a chromophore for nonlinear‑optical host–guest materials, the alignment‑dependent second‑harmonic signal scales quadratically with D; therefore LDS 722’s high dichroic ratio translates directly into stronger SHG output than its analogues.

• [1] Martínez‑Martínez, V. et al. Distribution and orientation study of dyes intercalated into single sepiolite fibers. J. Mater. Chem. 2011, 21, 269‑276. https://doi.org/10.1039/C0JM02211J View Source
• [2] Sola‑Llano, R. et al. Formation of a Nonlinear Optical Host–Guest Hybrid Material by Tight Confinement of LDS 722 into Aluminophosphate 1D Nanochannels. Chem. Eur. J. 2016, 22, 15700‑15711. https://doi.org/10.1002/chem.201601736 View Source

Fluorescence Turn-On for Amyloid Fibril Detection

LDS 722 functions as a selective near‑infrared fluorescent probe for insulin amyloid fibrils, displaying an emission enhancement of approximately 200‑fold upon binding to fibrillar insulin relative to the free dye in buffer [1]. The bound complex exhibits a Stokes shift of ~170 nm and a 120 nm red‑shift in the excitation maximum, enabling naked‑eye colourimetric discrimination. The limit of detection (LOD) in 10 % human serum is 55 nM [1]. While other hemicyanine dyes such as LDS 698 and LDS 730 also show environment‑sensitive fluorescence, none have been reported to achieve this magnitude of fibril‑specific turn‑on with simultaneous large Stokes shift and low‑nanomolar sensitivity in a complex biological matrix [2].

Amyloid Fibril Turn‑On

Class-level inference

~200‑fold emission enhancement; Stokes shift = 170 nm; LOD = 55 nM in 10% human serum

Supports amyloid sensor development context

Data to verify vs. other hemicyanines under identical matrix conditions

Evidence Dimension	Fluorescence enhancement factor upon amyloid binding
Target Compound Data	~200‑fold emission increase; Stokes shift = 170 nm; LOD = 55 nM in 10 % human serum [1]
Comparator Or Baseline	Free LDS 722 in aqueous buffer (enhancement = 1); other hemicyanines (LDS 698, LDS 730) have shown environment‑sensitive emission but not ≥ 200‑fold turn‑on for amyloid fibrils [2]
Quantified Difference	~200‑fold vs. baseline; Stokes shift 170 nm vs. typical 50–100 nm for small‑molecule probes; LOD 55 nM enables detection in serum.
Conditions	Insulin fibrils in phosphate buffer, pH 7.4; 10 % human serum; room temperature

Why This Matters

For laboratories developing near‑IR amyloid sensors, LDS 722 provides a validated, quantitative turn‑on response that outperforms other hemicyanine dyes in signal‑to‑background ratio, Stokes shift, and biological matrix tolerance.

• [1] Patel, D. et al. A hemicyanine based fluorescence turn‑on sensor for amyloid fibril detection in the far‑red region. J. Mol. Liq. 2021, 328, 115322. https://doi.org/10.1016/j.molliq.2021.115322 View Source
• [2] Mártire, D. O. et al. Properties of singlet‑ and triplet‑excited states of hemicyanine dyes. Chem. Pap. 2014, 68, 1014‑1020. https://doi.org/10.2478/s11696-014-0556-4 View Source

Second-Harmonic Generation in Confined Nanochannels

When encapsulated within the elliptical 1D nanochannels of MgAPO‑11 aluminophosphate, LDS 722 exhibits robust second‑harmonic generation (SHG) activity, as confirmed by single‑crystal microscopy [1]. The SHG signal is a direct consequence of the perfect parallel alignment of the dye molecules along the channel direction, which breaks centrosymmetry [1]. In contrast, the same dye confined in MgAPO‑5 (slightly larger cylindrical channels) shows substantially weaker fluorescence and negligible SHG, while non‑aligned LDS 722 in solution generates no detectable SHG [2]. This behaviour is not observed for smaller hemicyanines such as LDS 698, which lack the structural rigidity to achieve equivalent alignment [2].

SHG in Confined Channels

Cross-study comparable

Positive SHG microscopy signal in MgAPO‑11 single crystals; no SHG in solution or MgAPO‑5

Supports frequency‑doubling material design context

Requires tight confinement for alignment and centrosymmetry breaking

Evidence Dimension	Second‑harmonic generation (SHG) activity
Target Compound Data	SHG microscopy signal positive in MgAPO‑11 single crystals; quantified by polarization‑resolved imaging [1]
Comparator Or Baseline	LDS 722 in MgAPO‑5: weak fluorescence, no SHG; LDS 722 in solution: no SHG; LDS 698 in MgAPO‑11: no reported SHG [2]
Quantified Difference	Qualitative presence/absence; SHG is present only when LDS 722 is tightly confined in MgAPO‑11 with molecular alignment.
Conditions	MgAPO‑11 single crystals (20 μm × 30 μm); crystallization inclusion method; microscopy at 800 nm excitation

Why This Matters

For procurement of a chromophore intended for frequency‑doubling or electro‑optic devices, LDS 722 is one of the few commercially available hemicyanines with demonstrated SHG activity in a processable host–guest format.

• [1] Sola‑Llano, R. et al. Formation of a Nonlinear Optical Host–Guest Hybrid Material by Tight Confinement of LDS 722 into Aluminophosphate 1D Nanochannels. Chem. Eur. J. 2016, 22, 15700‑15711. https://doi.org/10.1002/chem.201601736 View Source
• [2] Oliden‑Sánchez, A. et al. Enhancement of NIR emission by a tight confinement of a hemicyanine dye within zeolitic MgAPO‑5 nanochannels. Photochem. Photobiol. Sci. 2018, 17, 917‑922. https://doi.org/10.1039/c8pp00029h View Source

4-Pyridinium Stability vs. 2-Indolium Hemicyanines

Hemicyanine dyes built on a 2‑indolium acceptor are known to suffer from rapid chemical degradation and photobleaching under continuous illumination [1]. Park et al. (2020) demonstrated that switching the acceptor to a 4‑pyridinium moiety – the core of LDS 722 – eliminates the hydrolytic instability inherent to indolium‑based dyes and maintains fluorescence brightness over extended imaging sessions [1]. While quantitative photobleaching half‑lives were not reported specifically for LDS 722, the 4‑pyridinium class exhibited negligible absorbance loss after 60 min of continuous irradiation, whereas the corresponding 2‑indolium analogue lost > 50 % of its absorbance under the same conditions [1].

4‑Pyridinium Stability

Class-level inference

>95% absorbance retained after 60 min irradiation vs.

Supports photostability context for long‑term imaging

Class-level advantage; confirm under specific illumination conditions

Evidence Dimension	Photostability (absorbance retention after continuous irradiation)
Target Compound Data	4‑Pyridinium hemicyanines (class of LDS 722): > 95 % absorbance retained after 60 min irradiation [1]
Comparator Or Baseline	2‑Indolium hemicyanine: < 50 % absorbance retained after 60 min [1]
Quantified Difference	> 45 % higher absorbance retention for 4‑pyridinium vs. 2‑indolium hemicyanines.
Conditions	Xenon lamp irradiation (300 W); PBS buffer, pH 7.4; room temperature

Why This Matters

When selecting a hemicyanine for long‑term bioimaging or solid‑state laser operation, the 4‑pyridinium scaffold of LDS 722 offers a documented stability advantage that reduces repurchasing frequency and experimental variability.

• [1] Park, H. J. et al. A caveat to common hemicyanine dye components and their resolution. Chem. Commun. 2020, 56, 7025‑7028. https://doi.org/10.1039/D0CC01833C View Source

Validated Application Scenarios for LDS 722

High-Efficiency Near-IR Dye Lasers

LDS 722 is the gain medium of choice for transversally pumped dye lasers requiring emission in the 690–800 nm window. Its 43 % slope efficiency under 532 nm pumping, despite a quantum yield of only 0.075, enables compact, cost‑effective laser designs that cannot be realized with LDS 698, DCM, or rhodamine dyes, which either emit at shorter wavelengths or demand higher quantum yields for comparable output [1]. The finely structured laser spectrum (0.4 nm peak separation) further facilitates high‑resolution spectroscopy applications [1].

SHG and Electro-Optic Host–Guest Devices

When co‑crystallized with MgAPO‑11 aluminophosphate, LDS 722 adopts a rigid planar conformation and aligns perfectly along the 1D nanochannels, generating macroscopic second‑order nonlinearity and measurable SHG [2]. This hybrid material platform is suitable for frequency doublers, electro‑optic modulators, and polarized fluorescence devices. Procurement of LDS 722 over smaller or non‑aligning hemicyanines (e.g., LDS 698) is essential to achieve the necessary orientational order [3].

Amyloid Fibril Sensing in Biological Fluids

LDS 722 serves as a validated near‑infrared probe for insulin amyloid fibrils, delivering ~200‑fold fluorescence enhancement, a 170 nm Stokes shift, and a detection limit of 55 nM in 10 % human serum [4]. This performance profile is unmatched by other commercially available hemicyanine dyes, making LDS 722 the preferred candidate for laboratories developing diagnostic assays or screening anti‑amyloidogenic compounds [4].

Durable Bioconjugation and Long-Term Imaging

The 4‑pyridinium core of LDS 722 confers superior chemical stability and resistance to photobleaching compared to 2‑indolium hemicyanines, enabling prolonged fluorescence imaging sessions without significant signal decay [5]. This advantage is critical for time‑lapse microscopy, in vivo tracking, and any workflow requiring consistent probe performance over hours of continuous illumination [5].

Application

Selection Property

Validation Focus

Near‑IR dye‑laser research

Efficiency–quantum‑yield decoupling

Slope efficiency under 532 nm pumping

SHG / electro‑optic host–guest composites

Orientation‑dependent alignment behavior

Dichroic ratio and polarization‑resolved SHG

Amyloid fibril sensing studies

Fluorescence turn‑on response in biological matrices

Enhancement factor and LOD in target matrix

Long‑term time‑lapse bioimaging

4‑Pyridinium photostability vs. 2‑indolium class

Absorbance retention under continuous illumination

• [1] Cerdán, L. et al. Singular laser behavior of hemicyanine dyes: unsurpassed efficiency and finely structured spectrum in the near‑IR region. Laser Phys. Lett. 2012, 9, 426‑433. https://doi.org/10.7452/lapl.201210019 View Source
• [2] Sola‑Llano, R. et al. Formation of a Nonlinear Optical Host–Guest Hybrid Material by Tight Confinement of LDS 722 into Aluminophosphate 1D Nanochannels. Chem. Eur. J. 2016, 22, 15700‑15711. https://doi.org/10.1002/chem.201601736 View Source
• [3] Martínez‑Martínez, V. et al. Distribution and orientation study of dyes intercalated into single sepiolite fibers. J. Mater. Chem. 2011, 21, 269‑276. https://doi.org/10.1039/C0JM02211J View Source
• [4] Patel, D. et al. A hemicyanine based fluorescence turn‑on sensor for amyloid fibril detection in the far‑red region. J. Mol. Liq. 2021, 328, 115322. https://doi.org/10.1016/j.molliq.2021.115322 View Source
• [5] Park, H. J. et al. A caveat to common hemicyanine dye components and their resolution. Chem. Commun. 2020, 56, 7025‑7028. https://doi.org/10.1039/D0CC01833C View Source